Cas no 2090223-21-3 (7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-ethyl-5-iodo-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-ethyl-5-iodo-
• CAS No: 2090223-21-3
• MF: C₈H₇ClIN₃
• MW: 307.518752336502
• CID: 5266570
• Update Time: 2025-11-02

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-ethyl-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-ethyl-5-iodo-

• Inchi： 1S/C8H7ClIN3/c1-2-5-12-7(9)6-4(10)3-11-8(6)13-5/h3H,2H2,1H3,(H,11,12,13)
• InChI Key： AZOOSFGJEFZWEA-UHFFFAOYSA-N
• SMILES： C1(CC)=NC(Cl)=C2C(I)=CNC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-ethyl-5-iodo-

4-Chloro-2-ethyl-5-iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS 2090223-21-3): A Versatile Building Block in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, 4-chloro-2-ethyl-5-iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS 2090223-21-3) has emerged as a crucial heterocyclic compound with significant potential in medicinal chemistry and drug development. This pyrrolopyrimidine derivative belongs to an important class of nitrogen-containing heterocycles that have gained substantial attention in recent years due to their diverse biological activities and applications in small molecule therapeutics.

The molecular structure of 4-chloro-2-ethyl-5-iodo-7H-pyrrolo[2,3-d]pyrimidine features a unique combination of halogen substituents (chloro and iodo groups) and an ethyl side chain, which makes it particularly valuable for structure-activity relationship (SAR) studies. Recent literature highlights its growing importance as a pharmacophore in the design of kinase inhibitors, especially those targeting cancer pathways and inflammatory diseases.

One of the most significant applications of CAS 2090223-21-3 is in the development of targeted cancer therapies. The compound's pyrrolopyrimidine core serves as an excellent scaffold for creating ATP-competitive inhibitors that can selectively bind to various protein kinases. Researchers have reported promising results when this building block is incorporated into molecules designed to inhibit JAK family kinases, which play critical roles in immune signaling pathways and have been implicated in numerous autoimmune disorders.

The presence of both chloro and iodo substituents in 4-chloro-2-ethyl-5-iodo-7H-pyrrolo[2,3-d]pyrimidine offers exceptional versatility for further functionalization through various cross-coupling reactions. The iodo group, in particular, enables efficient palladium-catalyzed couplings, making this compound a valuable intermediate for creating diverse structure-activity relationship libraries. This property aligns perfectly with current trends in combinatorial chemistry and high-throughput screening approaches.

Recent advances in preclinical research have demonstrated that derivatives containing the 7H-pyrrolo[2,3-d]pyrimidine scaffold exhibit remarkable bioavailability and blood-brain barrier penetration, opening new possibilities for central nervous system (CNS) drug development. This has sparked increased interest in CAS 2090223-21-3 as a starting material for potential neuroprotective agents and neurodegenerative disease treatments.

The synthesis of 4-chloro-2-ethyl-5-iodo-7H-pyrrolo[2,3-d]pyrimidine typically involves multi-step organic transformations beginning with appropriately substituted pyrimidine precursors. Modern process chemistry approaches have optimized these routes to achieve better yields and purity, addressing growing demand from the pharmaceutical industry. Analytical characterization typically includes HPLC, mass spectrometry, and NMR spectroscopy to ensure compound identity and purity.

From a market perspective, the demand for high-quality pyrrolopyrimidine derivatives like CAS 2090223-21-3 has been steadily increasing, driven by expanding drug discovery programs worldwide. Several contract research organizations (CROs) and fine chemical suppliers have included this compound in their catalogs, offering various quantities from milligram to kilogram scale to support different stages of drug development pipelines.

Looking ahead, 4-chloro-2-ethyl-5-iodo-7H-pyrrolo[2,3-d]pyrimidine is poised to play an even greater role in precision medicine initiatives, particularly in the development of next-generation targeted therapies. Its unique structural features and demonstrated utility in medicinal chemistry make it a compound worth watching in the coming years as researchers continue to explore its potential in addressing unmet medical needs across various therapeutic areas.